Cas no 5615-84-9 (2,5-Pyrrolidinedione, 3-dodecyl-)
5615-84-9 structure
Product Name:2,5-Pyrrolidinedione, 3-dodecyl-
CAS No:5615-84-9
MF:C16H29NO2
MW:267.406965017319
CID:349655
PubChem ID:13880212
Update Time:2025-04-19
2,5-Pyrrolidinedione, 3-dodecyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Pyrrolidinedione, 3-dodecyl-
- 3-dodecylpyrrolidine-2,5-dione
- DTXSID10551811
- SXGXVOZDLWXVKM-UHFFFAOYSA-N
- SCHEMBL735231
- 5615-84-9
- dodecyl succinimide
-
- Inchi: 1S/C16H29NO2/c1-2-3-4-5-6-7-8-9-10-11-12-14-13-15(18)17-16(14)19/h14H,2-13H2,1H3,(H,17,18,19)
- InChI Key: SXGXVOZDLWXVKM-UHFFFAOYSA-N
- SMILES: O=C1C(CC(N1)=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 267.21997
- Monoisotopic Mass: 267.219829168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 11
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.17
2,5-Pyrrolidinedione, 3-dodecyl- Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5615-84-9 (2,5-Pyrrolidinedione, 3-dodecyl-) Related Products
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- 126822-39-7(4-Cyclopropylpyrrolidin-2-one)
- 39711-79-0(N-Ethyl-2-isopropyl-5-methylcyclohexanecarboxamide)
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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